Cas no 62468-67-1 (9,10-Anthracenedione, 2,3-bis(dimethylamino)-)

9,10-Anthracenedione, 2,3-bis(dimethylamino)- structure
62468-67-1 structure
Product Name:9,10-Anthracenedione, 2,3-bis(dimethylamino)-
CAS No:62468-67-1
MF:C18H18N2O2
MW:294.347724437714
CID:443810
PubChem ID:71386136
Update Time:2025-04-19

9,10-Anthracenedione, 2,3-bis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2,3-bis(dimethylamino)-
    • 2,3-bis(dimethylamino)anthracene-9,10-dione
    • 62468-67-1
    • DTXSID90808335
    • Inchi: 1S/C18H18N2O2/c1-19(2)15-9-13-14(10-16(15)20(3)4)18(22)12-8-6-5-7-11(12)17(13)21/h5-10H,1-4H3
    • InChI Key: KQTLMJGOUIKAOH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2=CC(=C(C=C21)N(C)C)N(C)C)=O

Computed Properties

  • Exact Mass: 294.13694
  • Monoisotopic Mass: 294.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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